Cas no 1414701-98-6 (2-chloro-1-{1-tris(propan-2-yl)silyl-1H-pyrrol-3-yl}ethan-1-one)

• Product Name: 2-chloro-1-{1-tris(propan-2-yl)silyl-1H-pyrrol-3-yl}ethan-1-one
• CAS No: 1414701-98-6
• MF: C₁₅H₂₆ClNOSi
• MW: 299.911544322968
• CID: 5559724
• PubChem ID: 71538307
• Update Time: 2025-05-25

2-chloro-1-{1-tris(propan-2-yl)silyl-1H-pyrrol-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-37396177
• 1414701-98-6
• 2-chloro-1-{1-[tris(propan-2-yl)silyl]-1H-pyrrol-3-yl}ethan-1-one
• 2-chloro-1-{1-tris(propan-2-yl)silyl-1H-pyrrol-3-yl}ethan-1-one

• Inchi： 1S/C15H26ClNOSi/c1-11(2)19(12(3)4,13(5)6)17-8-7-14(10-17)15(18)9-16/h7-8,10-13H,9H2,1-6H3
• InChI Key： CGQPZTIIIZRILZ-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CN(C=1)[Si](C(C)C)(C(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 299.1472187g/mol
• Monoisotopic Mass: 299.1472187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22Ų

Additional information on 2-chloro-1-{1-tris(propan-2-yl)silyl-1H-pyrrol-3-yl}ethan-1-one

Research Brief on 2-chloro-1-{1-tris(propan-2-yl)silyl-1H-pyrrol-3-yl}ethan-1-one (CAS: 1414701-98-6)

The compound 2-chloro-1-{1-tris(propan-2-yl)silyl-1H-pyrrol-3-yl}ethan-1-one (CAS: 1414701-98-6) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 2-chloro-1-{1-tris(propan-2-yl)silyl-1H-pyrrol-3-yl}ethan-1-one, which include a tris(propan-2-yl)silyl group and a chloroacetyl moiety. These functional groups contribute to its reactivity and make it a valuable intermediate in the synthesis of more complex molecules. Researchers have explored its use in the development of novel inhibitors targeting specific enzymes involved in disease pathways.

One of the key findings from recent literature is the compound's role in the inhibition of protein kinases, which are critical targets in cancer therapy. In vitro studies have demonstrated that derivatives of 2-chloro-1-{1-tris(propan-2-yl)silyl-1H-pyrrol-3-yl}ethan-1-one exhibit promising activity against certain kinase isoforms, suggesting its potential as a lead compound for further optimization. Additionally, its stability under physiological conditions has been investigated, providing insights into its pharmacokinetic properties.

Another area of interest is the compound's application in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals. Recent synthetic methodologies have utilized 2-chloro-1-{1-tris(propan-2-yl)silyl-1H-pyrrol-3-yl}ethan-1-one as a building block to construct pyrrole-based scaffolds, which are known for their diverse biological activities. These advancements underscore the compound's versatility in medicinal chemistry.

Despite these promising developments, challenges remain in the optimization of 2-chloro-1-{1-tris(propan-2-yl)silyl-1H-pyrrol-3-yl}ethan-1-one for clinical use. Issues such as solubility, bioavailability, and selectivity need to be addressed through further structural modifications and in vivo studies. Collaborative efforts between chemists and biologists will be essential to unlock the full potential of this compound.

In conclusion, 2-chloro-1-{1-tris(propan-2-yl)silyl-1H-pyrrol-3-yl}ethan-1-one represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable tool for researchers aiming to develop new therapeutic agents. Continued research and development will be crucial to translate these findings into clinical applications.